- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Synrise Material Co. Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Pyridines and derivatives
Pyridines and their derivatives are a class of heterocyclic compounds characterized by a five-membered ring with one nitrogen atom, making them important intermediates in organic synthesis. These compounds exhibit diverse chemical properties and functionalities due to the presence of both electron-donating and accepting atoms within their structures. Pyridine itself is a basic substance, with its pKa value around 5.25, making it amenable for various functional group transformations.
Derivatives of pyridines include substituted pyridines where one or more hydrogen atoms are replaced by different substituents such as halogens, alkyl groups, or aromatic rings. These modifications can significantly alter the reactivity and solubility of the compounds, extending their applications in pharmaceuticals, pesticides, dyes, and other industrial sectors.
The synthesis of pyridines and their derivatives often involves multi-step processes including Friedel-Crafts alkylation, acylation, and alkyne coupling reactions. The use of these compounds is widespread due to their versatility and the potential to generate a wide range of functionalized molecules suitable for specific applications.

Pyrazolylpyridines
Pyridinecarboxylic acids and derivatives
Phenylpyridines
Halopyridines
2-pyridylmethylamines
Pyridinesulfonamides
Methylpyridines
Pyridyltriazoles
Aminopyridines and derivatives
Bipyridines and oligopyridines
Hydropyridines
Hydroxypyridines
3-pyridinecarbonitriles
Pyridine carboxaldehydes
Pyridines and derivatives
Pyrrolidinylpyridines
Pyridinium derivatives
Pyridoxals and derivatives
Pyridinecarboxylic acids
Pyridoxines
Dihydropyridines
Pyridinones
Pheniramines
Tetrahydropyridines
Pyridoxamine 5'-phosphates
2-halopyridines
Pyridoxamines
Nicotinamides
5-alkyl-2-carboxypyrimidines
Pyridinolates
Pyridinecarboxamides
5-alkoxy-2-carboxypyrimidines
-
Potentiation of Antitumor Activity by 7-Ethyl-10-hydroxycamptothecin in Combination with Other Chemotherapeutic AgentsPotentiation of Antitumor Activity by 7-Ethyl-10-hydroxycamptothecin in Combination with Other Chemotherapeutic Agents 7-Ethyl-10-hydroxycamptothecin (EHt) is a potent antitumor agent that has garnered significant attention in the field of biomedicine and oncology. As a semi-synthetic derivative of camptothecin, EHt exhibits strong topoisomerase I activity, making it highly effective in targeting...
-
Cepharanthine: A Novel Compound with Therapeutic Potential in Chemical BiopharmaceuticalsCepharanthine: A Novel Compound with Therapeutic Potential in Chemical Biopharmaceuticals Cepharanthine, a naturally occurring alkaloid, has garnered significant attention in the field of medicinal chemistry due to its diverse biological activities. Originally isolated from plants such as Carapichea ipecacuanha , Cepharanthine has shown promise as a potential therapeutic agent in various...
-
Cefovecin Sodium: A Novel Chemotherapeutic Agent in BiopharmaceuticalsCefovecin Sodium: A Novel Chemotherapeutic Agent in Biopharmaceuticals Introduction to Cefovecin Sodium Cefovecin sodium is a fourth-generation cephalosporin antibiotic that has garnered significant attention in the field of biopharmaceuticals due to its potent antimicrobial activity and favorable pharmacokinetic properties. This article delves into the chemical structure, therapeutic...
-
Bis(2-Aminoacetoxy)Copper: A Novel Copper Compound with Potential Applications in Chemical BiopharmaceuticalsBis(2-Aminoacetoxy)Copper: A Novel Copper Compound with Potential Applications in Chemical Biopharmaceuticals Bis(2-Aminoacetoxy)Copper is a newly synthesized copper compound that has garnered significant attention in the fields of chemistry and biomedicine. This compound, with its unique structure and properties, exhibits potential applications as a chemical biopharmaceutical agent. In this...
-
Beraprost Sodium Salt: A Promising Prostacyclin Analogue in BiopharmaceuticalsBeraprost Sodium Salt is a synthetic prostacyclin analogue that has gained significant attention in the field of biopharmaceuticals due to its potent therapeutic effects. Prostacyclins are a class of lipid-derived compounds that play a critical role in regulating blood flow and platelet aggregation. Beraprost, specifically, is known for its ability to mimic the biological actions of prostacyclin...